Cas no 20605-43-0 (phenyl hydrazinecarboxylate)

• Product Name: phenyl hydrazinecarboxylate
• CAS No: 20605-43-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00014753
• CID: 1395308
• PubChem ID: 134791
• Update Time: 2025-10-29

phenyl hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl hydrazinecarboxylate
• hydrazinecarboxylic acid, phenyl ester
• phenyl hydrazine-1-carboxylate
• phenyl N-aminocarbamate
• phenylhydrazinecarboxylate
• IDI1_031365
• DTXSID10174620
• SY262826
• Y11606
• HMS1523D13
• C7H8N2O2
• SR-01000637557-1
• DNDTZRSLSJSECH-UHFFFAOYSA-N
• Maybridge4_000783
• hydrazinecarboxylic acid phenyl ester
• SCHEMBL721196
• AKOS006222947
• MFCD00014753
• 20605-43-0
• Phenylcarbazate
• CCG-47979
• BD-0001
• LCZC3373
• Oprea1_207293
• phenyl carbazate
• carbazic acid phenyl ester
• CS-0162729
• phenoxyformohydrazide
• DTXCID5097111

• MDL： MFCD00014753
• Inchi： 1S/C7H8N2O2/c8-9-7(10)11-6-4-2-1-3-5-6/h1-5H,8H2,(H,9,10)
• InChI Key： DNDTZRSLSJSECH-UHFFFAOYSA-N
• SMILES： O(C(NN)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on phenyl hydrazinecarboxylate

Phenyl Hydrazinecarboxylate (CAS No. 20605-43-0): An Overview of Its Properties, Applications, and Recent Research

Phenyl hydrazinecarboxylate (CAS No. 20605-43-0) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound, also known as phenylcarbohydrazide, is characterized by its unique molecular structure, which consists of a phenyl group attached to a hydrazinecarboxylate moiety. The chemical formula of phenyl hydrazinecarboxylate is C₈H₁₀N₂O₂, and it has a molecular weight of 162.17 g/mol.

The physical properties of phenyl hydrazinecarboxylate are noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 145 to 147°C. The compound is soluble in water and common organic solvents such as ethanol and methanol, making it easy to handle and process in laboratory settings. Its solubility and stability contribute to its wide range of applications in both research and industrial contexts.

In the realm of organic synthesis, phenyl hydrazinecarboxylate serves as an important intermediate for the preparation of various functionalized compounds. Its reactivity with different electrophiles allows for the formation of diverse chemical structures, which can be further modified to create complex molecules with specific properties. For instance, recent studies have explored the use of phenyl hydrazinecarboxylate in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications.

The pharmaceutical industry has shown particular interest in phenyl hydrazinecarboxylate. Research has demonstrated that derivatives of this compound exhibit promising biological activities, including antimicrobial, antiviral, and anticancer properties. One notable study published in the Journal of Medicinal Chemistry reported that certain derivatives of phenyl hydrazinecarboxylate showed potent inhibitory effects against specific cancer cell lines, suggesting their potential as lead compounds for drug development.

Beyond its pharmaceutical applications, phenyl hydrazinecarboxylate has also found use in materials science. Its ability to form stable complexes with metal ions makes it valuable in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in the field have led to the development of MOFs incorporating phenyl hydrazinecarboxylate, which exhibit enhanced stability and performance compared to traditional materials.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of phenyl hydrazinecarboxylate have shown that it is relatively safe when handled properly. However, it is essential to follow standard safety protocols during its use to minimize any potential risks. Researchers continue to investigate ways to improve the environmental profile of this compound through green chemistry approaches.

In conclusion, phenyl hydrazinecarboxylate (CAS No. 20605-43-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, the importance of this compound in various scientific fields is likely to grow.